Cas no 2228364-23-4 (1-(2-cyclopropyl-1,3-thiazol-4-yl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(2-cyclopropyl-1,3-thiazol-4-yl)-N-methylcyclopropan-1-amine
• CAS No: 2228364-23-4
• MF: C₁₀H₁₄N₂S
• MW: 194.296560764313
• CID: 5605131
• PubChem ID: 165605256
• Update Time: 2025-05-25

1-(2-cyclopropyl-1,3-thiazol-4-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropyl-1,3-thiazol-4-yl)-N-methylcyclopropan-1-amine
• 2228364-23-4
• EN300-1728021

• Inchi： 1S/C10H14N2S/c1-11-10(4-5-10)8-6-13-9(12-8)7-2-3-7/h6-7,11H,2-5H2,1H3
• InChI Key： QHWKCCIDSCCKSC-UHFFFAOYSA-N
• SMILES： S1C=C(C2(CC2)NC)N=C1C1CC1

Computed Properties

• Exact Mass: 194.08776963g/mol
• Monoisotopic Mass: 194.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.2Ų

Additional information on 1-(2-cyclopropyl-1,3-thiazol-4-yl)-N-methylcyclopropan-1-amine

1-(2-Cyclopropyl-1,3-thiazol-4-yl)-N-methylcyclopropan-1-amine

The compound 1-(2-cyclopropyl-1,3-thiazol-4-yl)-N-methylcyclopropan-1-amine (CAS No. 2228364-23-4) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which are well-known for their versatile properties and wide-ranging uses in drug discovery and material science. The structure of this molecule is characterized by a thiazole ring system, which is fused with a cyclopropyl group and an N-methylcyclopropane moiety, making it a unique candidate for exploring novel chemical reactivity and biological activity.

Recent studies have highlighted the importance of thiazole derivatives in the development of bioactive compounds. For instance, researchers have reported that thiazole-containing molecules exhibit potent anti-inflammatory, antioxidant, and antimicrobial properties. These findings underscore the potential of 1-(2-cyclopropyl-1,3-thiazol-4-yl)-N-methylcyclopropan-1-amine as a lead compound for drug design. The presence of the cyclopropyl group in the molecule adds further complexity to its structure, potentially enhancing its pharmacokinetic properties such as bioavailability and stability.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the thiazole ring through cyclization reactions and the subsequent attachment of the cyclopropyl and N-methyl groups. The use of microwave-assisted synthesis has been shown to significantly improve reaction efficiency and yield in such processes. This approach not only reduces reaction time but also minimizes the formation of unwanted by-products, making it an eco-friendly method for producing thiazole derivatives.

In terms of applications, 1-(2-cyclopropyl-1,3-thiazol-4-yl)-N-methylcyclopropan-1-amine has shown promise in several areas. For example, its ability to act as a ligand in metal-mediated catalysis has been explored in recent studies. The molecule's chelating properties make it an ideal candidate for stabilizing metal complexes, which are widely used in industrial catalysis and sensing technologies. Additionally, its role as a building block in medicinal chemistry has been validated through preliminary assays that demonstrate its potential as an inhibitor of key enzymes involved in disease pathways.

One of the most exciting developments involving this compound is its application in nanotechnology. Researchers have successfully incorporated thiazole derivatives into self-assembling nanostructures, which hold great potential for drug delivery systems and imaging agents. The unique combination of the thiazole ring with the cyclopropyl group in this molecule provides excellent structural rigidity and electronic properties, making it suitable for such advanced applications.

Moreover, computational studies have provided valuable insights into the electronic structure and reactivity of 1-(2-cyclopropyl-1,3-thiazol-4-yl)-N-methylcyclopropan-1-amine. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-conjugation within its thiazole ring system, which enhances its ability to participate in various chemical transformations. These findings are particularly relevant for designing new synthetic routes and optimizing existing ones.

In conclusion, 1-(2-cyclopropyl-1,3-thiazol-4-yli-N-methylcyclopropane amine) (CAS No. 2228364) is a versatile compound with immense potential across multiple scientific disciplines. Its unique structure and promising biological activity make it a valuable addition to both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its chemistry and functionality, this compound is poised to play a pivotal role in advancing modern science and technology.